Cas no 74654-91-4 (Benzenecarbothioicacid, S-[(2R)-3-chloro-2-methyl-3-oxopropyl] ester)

• Product Name: Benzenecarbothioicacid, S-[(2R)-3-chloro-2-methyl-3-oxopropyl] ester
• CAS No: 74654-91-4
• MF: C₁₁H₁₁ClO₂S
• MW: 242.721841096878
• CID: 571972
• PubChem ID: 194598
• Update Time: 2025-04-19

Benzenecarbothioicacid, S-[(2R)-3-chloro-2-methyl-3-oxopropyl] ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, S-[(2R)-3-chloro-2-methyl-3-oxopropyl] ester
• S-[(2R)-3-chloro-2-methyl-3-oxopropyl] benzenecarbothioate
• S-benzoyl-3-mercapto-2-methylpropanoyl chloride
• S-Bmmpc
• S-(3-Chloro-2-methyl-3-oxopropyl) benzenecarbothioate
• MJZHAVYNYFDSMZ-MRVPVSSYSA-N
• 74654-91-4
• SCHEMBL7898278
• 3-benzoylthio-2(R)-methylpropionyl chloride
• DTXSID40996170

• Inchi： 1S/C11H11ClO2S/c1-8(10(12)13)7-15-11(14)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3/t8-/m1/s1
• InChI Key： MJZHAVYNYFDSMZ-MRVPVSSYSA-N
• SMILES： ClC([C@H](C)CSC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 242.0168285g/mol
• Monoisotopic Mass: 242.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4Ų